Chloro(4-methoxyphenyl)di(propan-2-yl)silane

• CAS RN: 347904-48-7
• Molecular Formula: C13H21ClOSi
• Molecular Weight: 256.84 g/mol
• IUPAC Name: chloro-(4-methoxyphenyl)-di(propan-2-yl)silane
• InChI: InChI=1S/C13H21ClOSi/c1-10(2)16(14,11(3)4)13-8-6-12(15-5)7-9-13/h6-11H,1-5H3
• InChI Key: XHKPJCZFASQVMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C1=CC=C(C=C1)OC)(C(C)C)Cl

Description

Chloro(4-methoxyphenyl)di(propan-2-yl)silane is a useful research compound. Its molecular formula is C13H21ClOSi and its molecular weight is 256.84 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diisopropyl(4-methoxyphenyl)silane (47.7 g, 214 mmol, 1.0 equiv.), was taken up in CH2Cl2 (700 mL). The solution was cooled to 0° C. and trichloroisocyanuric acid (16.6 g, 71.3 mmol, 0.33 equiv.) was carefully added in three equal portions, making sure that each portion has at least 7 min to react before the next is added (caution: adding trichloroisocyanuric acid too rapidly results in a rapid evolution of gas). The mixture was stirred at 0° C. for 40 min followed by warming to 23° C. with stirring. The solids were filtered under an inert atmosphere and the filtrate concentrated in vacuo to yield 54.8 g (98%) of a cloudy oil. The chlorosilane, which is unstable, was used immediately and without purification in the next step.